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Compound of Interest

Compound Name: Aluminum-26

Cat. No.: B1230959 Get Quote

New York, NY – December 18, 2025 – The cosmogenic radionuclide Aluminum-26 (²⁶Al), with

its long half-life, is an emerging and powerful tracer for understanding large-scale ocean

circulation and past oceanographic conditions. This guide provides a comprehensive

comparison of ²⁶Al with other established ocean circulation tracers, supported by experimental

data and detailed methodologies for researchers, scientists, and drug development

professionals interested in the application of isotopic tracers.

Performance Comparison of Ocean Circulation
Tracers
The selection of an appropriate tracer for ocean circulation studies depends on the specific

scientific question, the timescale of the process being investigated, and the analytical

capabilities available. Below is a comparative table summarizing the key performance

characteristics of ²⁶Al, Carbon-14 (¹⁴C), and Chlorofluorocarbons (CFCs).
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Property Aluminum-26 (²⁶Al) Carbon-14 (¹⁴C)
Chlorofluorocarbo
ns (CFCs)

Half-life 717,000 years[1] 5,730 years

Stable in the ocean,

but transient

atmospheric input

Input Function

Continuous production

in the atmosphere

from cosmic ray

spallation of argon,

leading to a relatively

constant flux to the

ocean surface.[1][2]

Primarily produced by

cosmic rays in the

atmosphere and

incorporated into the

ocean via gas

exchange. The input

has been significantly

perturbed by

anthropogenic

activities ("bomb ¹⁴C").

Purely anthropogenic,

with well-documented

atmospheric

concentration history

since the mid-20th

century.[3]

Measurement

Technique

Accelerator Mass

Spectrometry (AMS)

[4][5][6]

Accelerator Mass

Spectrometry (AMS)

or radiometric

dating[7]

Gas Chromatography

with Electron Capture

Detection (GC-ECD)

Measurement

Precision

High precision

achievable with AMS,

with uncertainties as

low as 5% for ²⁶Al/²⁷Al

ratios around 1x10⁻¹⁴.

[4][5]

High precision with

AMS, with accuracies

around ±5 per mille

reported for oceanic

samples.[7]

High precision,

allowing for the

detection of very low

concentrations in

seawater.

Advantages - Long half-life

suitable for studying

slow, large-scale

ocean processes and

paleoceanography. -

Relatively constant

and well-understood

production rate. -

Particle-reactive

nature provides

- Well-established

tracer with a vast

historical dataset. -

Useful for dating water

masses on millennial

timescales. - The

"bomb ¹⁴C" transient

provides a powerful

tool for studying

- Transient nature

allows for the "dating"

of recently ventilated

water masses (last

50-60 years). - Inert in

seawater, making it a

conservative tracer of

water movement. -

Well-defined
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insights into

scavenging

processes.

ocean ventilation over

recent decades.

atmospheric source

function.[3]

Disadvantages

- Extremely low

natural abundance

requires highly

sensitive AMS

techniques. - Particle-

reactive nature can

complicate its use as

a purely water mass

tracer. - Potential for

isobaric interference

from ²⁶Mg during AMS

measurements.[4]

- Complex

biogeochemical

cycling (uptake by

organisms) requires

corrections. - The

"bomb ¹⁴C" signal

complicates the

interpretation of the

natural ¹⁴C

distribution. - Large

sample volumes may

be required for

radiometric analysis.

- Production has been

phased out, limiting its

utility for tracing newly

ventilated waters in

the future. - Potential

for contamination

during sampling and

analysis. - Not

suitable for studying

processes on

timescales longer than

a few decades.

Experimental Protocols
Measurement of ²⁶Al in Seawater via Accelerator Mass
Spectrometry (AMS)
The determination of ²⁶Al in seawater is a complex process that requires meticulous sample

preparation and highly sensitive analytical instrumentation.

1. Sample Collection:

Large volumes of seawater (typically hundreds of liters) are collected to obtain a sufficient

amount of ²⁶Al for AMS analysis.

Water is filtered to separate dissolved and particulate phases.

2. Chemical Preparation:

A known amount of stable aluminum (²⁷Al) carrier is added to the seawater sample to

monitor chemical yield.
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Aluminum is co-precipitated with iron (Fe) or other hydroxides from the large volume of

seawater.

The precipitate is collected, washed, and then dissolved in acid.

A series of ion-exchange chromatography steps are performed to separate aluminum from

other elements, particularly magnesium, to minimize the isobaric interference from ²⁶Mg.[4]

The purified aluminum is then converted to aluminum oxide (Al₂O₃).

3. AMS Measurement:

The Al₂O₃ is mixed with a conductive binder (e.g., silver or niobium powder) and pressed into

a target holder for the AMS ion source.

Negative ions (AlO⁻) are generated in the ion source. The use of AlO⁻ helps to reduce the

interference from ²⁶Mg, as MgO⁻ is less stable.[4]

The ions are accelerated to high energies (mega-electron volts) in a tandem accelerator.

In the accelerator, the molecular ions are stripped of their electrons, breaking them apart into

their constituent atoms.

The resulting highly charged positive ions are then passed through a series of magnets and

electrostatic analyzers to separate ²⁶Al from other ions based on their mass-to-charge ratio

and energy.

Finally, the rare ²⁶Al ions are counted in a sensitive detector, while the abundant stable

isotope (²⁷Al) is measured in a Faraday cup.

The ratio of ²⁶Al/²⁷Al is then calculated and corrected for blanks and standards.[8]

Visualizing Key Processes
To better understand the role of ²⁶Al as an ocean tracer, the following diagrams illustrate the

marine aluminum cycle and the experimental workflow for its measurement.
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Marine Biogeochemical Cycle of Aluminum

Inputs

Oceanic Reservoir

Outputs

Atmosphere
(Cosmogenic ²⁶Al production from Argon spallation)

Surface Ocean
(Dissolved Al, ²⁶Al, ²⁷Al)

Deposition

Atmospheric Dust
(Terrigenous ²⁷Al and some ²⁶Al)

Deposition

Riverine Input
(Dissolved and Particulate Al)

Discharge

Deep Ocean
(Dissolved Al, ²⁶Al, ²⁷Al)

Ocean Circulation
(Advection, Mixing)

Particulate Al
(Scavenging, Biological Uptake)

Scavenging &
Biological Uptake (e.g., by diatoms)

Upwelling

Scavenging

Marine Sediments
(Burial)

Adsorption

Remineralization
Sinking & Burial

Click to download full resolution via product page

Marine Biogeochemical Cycle of Aluminum.
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Experimental Workflow for ²⁶Al Measurement in Seawater

Sample Collection & Preparation

Accelerator Mass Spectrometry (AMS) Analysis

Data Analysis

1. Seawater Collection
(Large Volume)

2. Filtration
(Separate Dissolved/Particulate)

3. Add ²⁷Al Carrier

4. Co-precipitation of Al

5. Ion-exchange Chromatography
(Remove Isobaric Interferences, e.g., Mg)

6. Conversion to Al₂O₃

7. Target Preparation
(Mix Al₂O₃ with binder)

8. Negative Ion Generation
(AlO⁻)

9. Acceleration in Tandem Accelerator

10. Molecular Dissociation (Stripping)

11. Isotope Separation
(Magnets & Electrostatic Analyzers)

12. Ion Detection
(²⁶Al in detector, ²⁷Al in Faraday cup)

13. Calculate ²⁶Al/²⁷Al Ratio

14. Correction for Blanks & Standards

15. Final ²⁶Al Concentration
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Experimental Workflow for ²⁶Al Measurement.
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Conclusion
²⁶Al is a valuable addition to the suite of tracers available to oceanographers. Its long half-life

makes it particularly well-suited for investigating slow, deep ocean circulation and for

paleoceanographic reconstructions. While its measurement is analytically challenging due to its

extremely low abundance, advancements in Accelerator Mass Spectrometry have made its

detection feasible. The combination of ²⁶Al with other tracers, such as ¹⁰Be, ¹⁴C, and CFCs,

provides a more complete picture of ocean dynamics across a range of timescales. The

continued development of analytical techniques and a better understanding of its marine

biogeochemistry will further enhance the utility of ²⁶Al as a powerful tool in ocean science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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